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Compound of Interest

Compound Name:
(2R,4R)-4-phenylpyrrolidine-2-

carboxylic acid

CAS No.: 103290-41-1

Cat. No.: B599854

Get Quote

This guide details the physicochemical properties, synthesis, and applications of (2R,4R)-4-

phenylproline, a non-proteinogenic amino acid valued for its ability to constrain peptide

backbone topology and enhance lipophilicity.

Physicochemical Properties of (2R,4R)-4-
Phenylproline
1. Core Identity & Stereochemistry
(2R,4R)-4-phenylproline is the cis-isomer of 4-phenyl-D-proline. In this configuration, the C2-

carboxylate and the C4-phenyl group reside on the same face of the pyrrolidine ring.

IUPAC Name: (2R,4R)-4-phenylpyrrolidine-2-carboxylic acid

Common Name:cis-4-phenyl-D-proline[1]

CAS Number: 96314-26-0 (Generic for cis-isomer; specific salt forms may vary)
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Molecular Formula: C₁₁H₁₃NO₂

Molecular Weight: 191.23 g/mol

2. Physical & Chemical Constants
The introduction of the phenyl group at C4 significantly alters the solubility and electronic profile

compared to native proline.

Property Value / Characteristic Context

Physical State
White to off-white crystalline

powder

Hygroscopic; store desiccated

at -20°C.

Melting Point 185–188 °C (decomp.)
High lattice energy due to

zwitterionic character.

Solubility
Water (Moderate), Methanol

(High), DMSO (High)

Reduced water solubility vs.

Proline due to hydrophobic

phenyl ring.

Acidity (pKa₁) ~1.9 (COOH)
Comparable to Proline (1.99);

slight inductive acidification.

Basicity (pKa₂) ~10.4 (NH₂⁺)

Comparable to Proline (10.6);

steric bulk may slightly hinder

protonation.

Lipophilicity (cLogP) ~1.2
significantly more lipophilic

than Proline (cLogP ≈ -2.5).

Chirality D-configuration (2R)
Mirror image of natural L-

proline derivatives.

Conformational Analysis: The "Phenyl Effect"
The utility of (2R,4R)-4-phenylproline in drug design stems from its ability to lock the pyrrolidine

ring into a specific "pucker," which in turn dictates the backbone torsion angles (

) of the peptide it inhabits.
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1. Ring Pucker Mechanism
The pyrrolidine ring is not planar; it adopts an "envelope" conformation to relieve torsional

strain. The bulky phenyl group at C4 drives this equilibrium to maximize steric stability.

Steric Driver: The phenyl group strongly prefers a pseudoequatorial orientation to avoid 1,3-

diaxial-like steric clashes with the ring substituents.

Resulting Pucker: For the (2R,4R) configuration (cis relative stereochemistry), placing the

C4-phenyl group pseudoequatorial forces the C

atom (C4) to buckle towards the carboxylate face.

Conformation:C

-endo (Down) Pucker.

2. Impact on Peptide Backbone
The C

-endo pucker restricts the

dihedral angle, promoting specific secondary structures:

Angle Constraint: Locks near -80° to -60°.

Structural Promotion: Favors

-turn (Type VI) formation and destabilizes the Polyproline II (PPII) helix favored by the exo
pucker.

Cis/Trans Amide Ratio: The bulky phenyl group and endo pucker increase the population of

the cis amide bond (Xaa-Pro) compared to unsubstituted proline, a critical feature for

nucleating turns in peptidomimetics.
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Figure 1:Mechanistic flow of the "Phenyl Effect" on peptide topology. The steric bulk of the

phenyl group dictates ring geometry, which propagates to backbone conformation.

Synthesis Protocol: Stereoselective Arylation
Direct arylation of proline is challenging. The most robust method for generating enantiopure

(2R,4R)-4-phenylproline involves a Friedel-Crafts alkylation on a 4-hydroxyproline derivative

with retention of configuration via a neighboring group participation mechanism, or inversion via

SN2 depending on the leaving group.

Primary Route: From trans-4-Hydroxy-L-proline (Chiral Pool) via Inversion/Retention

sequences. To access the (2R,4R) isomer (D-series), one typically starts from cis-4-hydroxy-D-

proline (if available) or utilizes an inversion strategy on the L-series followed by epimerization,

but a direct synthesis from D-Pyroglutamic acid is often preferred for industrial scalability.

Protocol: Friedel-Crafts Cyclization Approach
Reference: Adapted from J. Org. Chem. 2005, 70, 13, 5317.

Reagents:

(R)-N-Boc-Pyroglutamic acid ethyl ester (Starting Material)

Lithium Hexamethyldisilazide (LiHMDS)

Phenylselenyl chloride (PhSeCl)

Hydrogen Peroxide (

)

Diphenylcuprate (

)

Step-by-Step Methodology:

Enolate Formation & Selenylation:
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Dissolve (R)-N-Boc-pyroglutamate in dry THF at -78°C.

Add LiHMDS (1.1 eq) dropwise to generate the enolate.

Cannulate PhSeCl (1.2 eq) into the solution. The bulky Boc group directs the electrophile

to the trans face.

Result:

-phenylselenyl intermediate.

Oxidative Elimination (Unsaturation):

Treat the intermediate with 30%

in THF at 0°C.

Spontaneous syn-elimination yields the

-unsaturated lactam (4,5-dehydro-pyroglutamate).

Conjugate Addition (The Stereodefining Step):

Generate lithium diphenylcuprate (

) in situ from CuI and PhLi in ether at -78°C.

Add the unsaturated lactam slowly.

Mechanism: The bulky 5-carboxylate group blocks the syn face, forcing the cuprate to

attack from the anti face (relative to the carboxylate).

Quench: Saturated

.

Result: (2R,4R)-4-phenyl-pyroglutamate (cis-relationship established).

Lactam Reduction:
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Reduce the amide carbonyl using

or

(Super-Hydride).

Final Product:(2R,4R)-N-Boc-4-phenylproline.

Deprotection:

Stir in 4M HCl/Dioxane for 1 hour to yield the free amino acid hydrochloride salt.

Applications in Drug Discovery
1. Blood-Brain Barrier (BBB) Shuttles
The most critical application of (2R,4R)-4-phenylproline is in the design of "PhPro" shuttles.

Problem: Most peptide drugs cannot cross the BBB.

Solution: Teixidó et al. developed phenylproline-rich tetrapeptides (e.g., PhPro-PhPro-PhPro-

PhPro).

Mechanism: The (2R,4R) isomer increases lipophilicity and forms an amphipathic structure

that can transiently interact with lipid bilayers, facilitating passive transport without disrupting

the membrane.

Data: (PhPro)₄ shuttles show 3-orders of magnitude higher water solubility than

phenylalanine-based shuttles while maintaining high transport values (

cm/s).

2. HCV Protease Inhibitors
In the development of macrocyclic inhibitors for Hepatitis C Virus (HCV) NS3/4A protease (e.g.,

analogues of Simeprevir or Paritaprevir):

Role: The P2 position of the inhibitor often requires a proline derivative.
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Benefit: Substituting native proline with (2R,4R)-4-phenylproline enhances hydrophobic

stacking with the S2 subsite of the viral protease (often interacting with catalytic residues),

improving potency (

) by 5-10 fold.

3. ACE Inhibitor Pharmacophore
Role: As a rigid analogue of phenylalanine/proline hybrids.

Benefit: The phenyl ring projects into the large hydrophobic pocket of the Angiotensin-

Converting Enzyme (ACE), while the carboxylate coordinates the Zinc ion. The cis-

configuration is often critical for aligning these two binding events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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